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Compound of Interest

Compound Name: CB10-277

Cat. No.: B1668658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CB10-277 is a novel phenyl dimethyltriazene compound with a mechanism of action analogous

to the DNA alkylating agent dacarbazine. As a prodrug, CB10-277 requires metabolic activation

to its monomethyl species to exert its cytotoxic effects. These application notes provide

detailed protocols for a suite of assays to characterize the in vitro activity of CB10-277,

focusing on its cytotoxic and pro-apoptotic effects, its ability to induce DNA damage, and its

metabolic activation.

Signaling Pathway of CB10-277 and its Analogue
Dacarbazine
CB10-277, similar to dacarbazine, is activated by cytochrome P450 (CYP) enzymes in the liver

to form a reactive methyldiazonium ion.[1][2][3] This cation is a potent alkylating agent that

transfers a methyl group to DNA, primarily at the O6 and N7 positions of guanine.[4] This DNA

methylation leads to the formation of DNA adducts, which can stall DNA replication and

transcription, ultimately triggering DNA damage response pathways, cell cycle arrest, and

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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